Cas no 1805579-62-7 (3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid
• CAS No: 1805579-62-7
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4882732
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-4-2(7(13)14)1-12-6(11)3(4)5(9)10/h1,5H,(H,13,14)
• InChI Key： LBARHHUQYHSJTL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic Acid: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid, identified by the CAS number 1805579-62-7, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine carboxylic acids, characterized by its unique structural features and functional groups. The presence of multiple halogen substituents, including difluoromethyl and fluoro groups, along with an iodine atom, imparts distinctive chemical properties that make it a subject of interest in contemporary research.

The molecular structure of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid is notable for its pyridine ring, which serves as the central framework. The substitution pattern, with a difluoromethyl group at position 3, a fluoro group at position 4, and an iodine atom at position 2, creates a molecule with high electronic diversity. This diversity is crucial for its reactivity in various chemical reactions and its potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of halogenated pyridines like 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid in drug discovery. The presence of electron-withdrawing groups such as fluorine and iodine enhances the molecule's ability to interact with biological targets, making it a promising candidate for developing new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that similar compounds exhibit potent inhibitory activity against key enzymes involved in cancer progression.

In addition to its biological applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). A study conducted by researchers at the University of California revealed that incorporating halogenated pyridines into polymer frameworks significantly improves their charge transport properties.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of halogen substituents via electrophilic substitution reactions and the subsequent functionalization of the pyridine ring to introduce the carboxylic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics are influenced by the presence of polar functional groups such as the carboxylic acid moiety and halogen atoms. These properties are critical for determining its suitability in various industrial applications and for ensuring safe handling during manufacturing processes.

In terms of environmental impact, recent research has focused on assessing the biodegradability and toxicity of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylic acid. Preliminary studies suggest that while it exhibits moderate biodegradability under specific conditions, further investigation is required to fully understand its ecological footprint.

The future outlook for this compound is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its ability to serve as a versatile building block for constructing complex molecular architectures positions it as a valuable asset in modern chemical innovation.